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Compound of Interest

Compound Name: 5-Methoxypyridine-3,4-diamine

Cat. No.: B145768 Get Quote

The fundamental characteristics of 5-Methoxypyridine-3,4-diamine are summarized below.

These identifiers are crucial for accurate substance registration, database searching, and

experimental design.

Core Compound Identifiers
A summary of the key chemical and registration data for 5-Methoxypyridine-3,4-diamine is

presented in the table below.

Identifier Value Source(s)

CAS Number 127356-27-8 [1][2][3]

IUPAC Name 5-methoxypyridine-3,4-diamine [1][2]

Molecular Formula C₆H₉N₃O [1][2]

Molecular Weight 139.157 g/mol [1]

Synonyms

3,4-Diamino-5-

methoxypyridine; 3,4-

Pyridinediamine,5-methoxy-

[1][2][3]

Canonical SMILES COC1=C(C(=CN=C1)N)N [1]

InChI Key
CJMSDDCFASAQTE-

UHFFFAOYSA-N
[1][3]
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Chemical Structure
The structure of 5-Methoxypyridine-3,4-diamine features a pyridine ring substituted with a

methoxy group at the 5-position and two amine groups at the 3 and 4 positions. This ortho-

diamine functionality is a key feature for its subsequent reactivity, particularly in condensation

reactions to form new heterocyclic systems.

Caption: Chemical structure of 5-Methoxypyridine-3,4-diamine.

Synthesis Protocol
The synthesis of 5-Methoxypyridine-3,4-diamine typically involves a multi-step process

starting from a more readily available substituted pyridine. A common and logical pathway

involves the introduction of nitro groups followed by their reduction to amines. This approach is

widely used for the synthesis of aromatic diamines.

Synthetic Workflow Overview
The following diagram outlines a plausible synthetic route. The process begins with a

commercially available precursor, 3-bromo-5-methoxypyridine, which undergoes nitration to

introduce a nitro group. A subsequent nucleophilic aromatic substitution replaces the bromine

with a second nitro group, followed by a final reduction step to yield the target diamine.

3-Bromo-5-methoxypyridine Step 1: Nitration
(HNO₃ / H₂SO₄) 3-Bromo-5-methoxy-4-nitropyridine Step 2: Nucleophilic Substitution

(NaNO₂, Catalyst) 5-Methoxy-3,4-dinitropyridine Step 3: Reduction
(e.g., H₂, Pd/C or SnCl₂) 5-Methoxypyridine-3,4-diamine

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 5-Methoxypyridine-3,4-diamine.

Detailed Experimental Protocol: Reduction of Dinitro
Precursor
This protocol details the final, critical step: the reduction of 5-Methoxy-3,4-dinitropyridine to 5-
Methoxypyridine-3,4-diamine. Catalytic hydrogenation is a common and effective method for

this transformation.
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Objective: To reduce the two nitro groups on the pyridine ring to form the corresponding

diamine.

Materials:

5-Methoxy-3,4-dinitropyridine (1.0 eq)

Palladium on carbon (10% Pd, 5-10 mol%)

Ethanol or Methanol (solvent)

Hydrogen gas (H₂)

Parr hydrogenation apparatus or similar

Inert gas (Nitrogen or Argon)

Filter aid (e.g., Celite®)

Procedure:

Vessel Preparation: Ensure the hydrogenation vessel is clean, dry, and has been purged with

an inert gas (e.g., Nitrogen) to remove any residual oxygen.

Charging the Reactor: To the vessel, add 5-Methoxy-3,4-dinitropyridine and the solvent (e.g.,

ethanol). Swirl gently to dissolve or suspend the starting material.

Catalyst Addition: Carefully add the palladium on carbon catalyst to the mixture under a

stream of inert gas. Causality Note: The catalyst is pyrophoric and must be handled with

care, avoiding exposure to air when dry.

Sealing and Purging: Seal the reaction vessel. Evacuate the atmosphere and backfill with

inert gas. Repeat this cycle 3-5 times to ensure the system is free of oxygen. Finally,

evacuate and backfill with hydrogen gas to the desired pressure (typically 3-4 bar).

Reaction: Begin vigorous stirring and heat if necessary (often, the reaction is exothermic and

proceeds at room temperature). Monitor the reaction progress by observing the uptake of

hydrogen gas. The reaction is typically complete when hydrogen uptake ceases.
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Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the

vessel with inert gas.

Filtration: Filter the reaction mixture through a pad of filter aid (Celite®) to remove the

palladium catalyst. Wash the filter cake with a small amount of the solvent to ensure

complete recovery of the product. Causality Note: The Celite pad prevents the fine catalyst

particles from passing through the filter paper. The used catalyst should be kept wet to

prevent ignition upon exposure to air.

Isolation: Concentrate the filtrate under reduced pressure to remove the solvent. The

resulting crude solid or oil is the desired 5-Methoxypyridine-3,4-diamine, which can be

purified further by recrystallization or column chromatography if necessary.

Applications in Research and Development
5-Methoxypyridine-3,4-diamine is not typically an end-product but rather a crucial

intermediate. Its value lies in the reactive potential of its ortho-diamine and methoxy functional

groups, making it a key component in the synthesis of pharmaceuticals and novel materials.

Pharmaceutical Research: The pyridine scaffold is a common motif in many approved drugs.

The ortho-diamine functionality allows for the straightforward construction of fused

heterocyclic systems, such as imidazoles and quinoxalines, which are prevalent in medicinal

chemistry. Derivatives have been investigated for potential antitumor, antimicrobial, and

neuroprotective effects.[4] The methoxy group can enhance solubility and bioavailability, key

pharmacokinetic properties.[4]

Material Science: The aromatic ring and dual amine groups make this compound a candidate

for synthesizing polymers or ligands for metal complexes.[4] These complexes can have

interesting catalytic or optical properties.[4]

Organic Synthesis: It serves as a versatile building block for creating more complex

molecules through functional group transformations.[4]
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5-Methoxypyridine-3,4-diamine
(Core Scaffold)

Condensation
(with dicarbonyls)

Acylation / Sulfonylation
(on -NH₂ groups)

O-Demethylation
(of -OCH₃ group)

Fused Heterocycles
(e.g., Imidazopyridines) Functionalized Pyridines Hydroxy Pyridines

Click to download full resolution via product page

Caption: Role as a versatile scaffold for chemical derivatization.

Environmental, Health, and Safety (EHS) Profile
Specific, comprehensive safety data for 5-Methoxypyridine-3,4-diamine is not readily

available in the provided search results. Therefore, this section is based on the hazard profiles

of structurally similar aminopyridines and methoxypyridines. Researchers must handle this

compound with appropriate caution and consult a full Safety Data Sheet (SDS) from the

supplier before use.

Hazard Classification (Inferred)
The following classifications are typical for substituted aminopyridines and should be assumed

until proven otherwise.
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Hazard Class GHS Category (Typical) Associated Statements

Acute Oral Toxicity Category 3 or 4
H301: Toxic if swallowed. /

H302: Harmful if swallowed.

Acute Dermal Toxicity Category 2 or 3

H310: Fatal in contact with

skin. / H311: Toxic in contact

with skin.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[5]

Serious Eye Damage/Irritation Category 1 or 2

H318: Causes serious eye

damage. / H319: Causes

serious eye irritation.[5]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[5]

Safe Handling and Storage
Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[6] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles with side-shields, and a lab coat.[6] Avoid breathing dust, fumes, or vapors.[7] Wash

hands thoroughly after handling.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][7]

Keep away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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